1-(1H-pyrrolo[2,3-c]pyridin-2-yl)ethanone

• Molecular Formula: C9H8N2O
• Molecular Weight: 160.17 g/mol
• IUPAC Name: 1-(1H-pyrrolo[2,3-c]pyridin-2-yl)ethanone
• InChI: InChI=1S/C9H8N2O/c1-6(12)8-4-7-2-3-10-5-9(7)11-8/h2-5,11H,1H3
• InChI Key: FKKSQOOYOUVEBV-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC2=C(N1)C=NC=C2

Description

1-(1H-pyrrolo[2,3-c]pyridin-2-yl)ethanone is a useful research compound. Its molecular formula is C9H8N2O and its molecular weight is 160.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1-(1H-pyrrolo[2,3-c]pyridin-2-yl)ethanol (Example 68) (0.65 g, 4.0 mmol) in THF (80 mL) was added manganese dioxide (4.18 g, 48 mmol). After stirring 2 h at room temperature, TLC analysis indicated that the reaction was completed. The reaction mixture was filtered through diatomaceous earth and rinsed with EtOAc. The filtrate was concentrated and triturated with Et2O to provide 1-(1H-pyrrolo[2,3-c]pyridin-2-yl)ethanone as an off-white solid: mp 236-242° C. dec.; 1H NMR (300 MHz, CD3OD) δ2.63 (3H, s), 7.34 (1H, s), 7.70-7.73 (1H, m), 8.13 (1H, d, J=5.7 Hz), 8.80 (1H, s); ESI MS m/z 161 [C9H8N2O+H]+; HPLC (Method A) 92.7% (AUC), tR=7.75 min.